Cas no 538-45-4 (Pyridine,3,3'-dithiobis-, dihydrochloride (9CI))
538-45-4 structure
Product Name:Pyridine,3,3'-dithiobis-, dihydrochloride (9CI)
CAS No:538-45-4
MF:C10H10Cl2N2S2
MW:293.235797405243
CID:369151
PubChem ID:188948
Update Time:2025-04-19
Pyridine,3,3'-dithiobis-, dihydrochloride (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Pyridine,3,3'-dithiobis-, dihydrochloride (9CI)
- 3,3'-dipyridyl disulfide
- 3,3-dipyridyl disulfide dihydrochloride
- UNII-714JES9J92
- Q27265924
- 538-45-4
- PYRIDINE, 3,3'-DITHIOBIS-, DIHYDROCHLORIDE
- 3,3-Dithiodipyridine dihydrochloride
- 3,3'-Disulfanediyldipyridine--hydrogen chloride (1/2)
- DTXSID70968587
- 3,3-DITHIODIPYRIDINE DIHYDROCHLORIDE [MI]
- 3,3'-Dithiobispyridine
- 714JES9J92
-
- Inchi: 1S/C10H8N2S2.2ClH/c1-3-9(7-11-5-1)13-14-10-4-2-6-12-8-10;;/h1-8H;2*1H
- InChI Key: KRZAQXZMVHIPDA-UHFFFAOYSA-N
- SMILES: Cl.Cl.S(C1C=NC=CC=1)SC1C=NC=CC=1
Computed Properties
- Exact Mass: 291.9665
- Monoisotopic Mass: 291.9662461g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 148
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 76.4Ų
Experimental Properties
- PSA: 25.78
Pyridine,3,3'-dithiobis-, dihydrochloride (9CI) Related Literature
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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